Cas no 2137740-72-6 (Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl-)

• Product Name: Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl-
• CAS No: 2137740-72-6
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 5257907
• Update Time: 2025-05-26

Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl-

• Inchi： 1S/C11H19N/c1-5-11(7-6-8-11)12-9-10(2,3)4/h1,12H,6-9H2,2-4H3
• InChI Key： NZFDCFHLQGDTEQ-UHFFFAOYSA-N
• SMILES： C1(C#C)(NCC(C)(C)C)CCC1

Additional information on Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl-

Professional Introduction to Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl- (CAS No. 2137740-72-6)

Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl- (CAS No. 2137740-72-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various chemical and biological applications. The presence of both a cyclobutane ring and an ethynyl group attached to an amine functionality introduces a high degree of reactivity and versatility, which are critical factors in the development of novel therapeutic agents.

The nomenclature of this compound follows the strict guidelines set forth by the International Union of Pure and Applied Chemistry (IUPAC), ensuring clarity and precision in its identification. The CAS number 2137740-72-6 serves as a unique identifier, distinguishing it from other compounds with similar chemical properties. This systematic naming convention is essential in the scientific community to avoid any ambiguity in communication and documentation.

One of the most intriguing aspects of Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl- is its structural motif. The cyclobutane ring provides a rigid scaffold that can influence the conformational flexibility and electronic properties of the molecule. This rigidity is often exploited in drug design to enhance binding affinity and selectivity towards biological targets. Additionally, the ethynyl group introduces a site for further functionalization, allowing chemists to modify the compound's properties as needed for specific applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for pharmaceutical applications. The cyclobutane ring is a common structural feature in many bioactive molecules due to its ability to mimic natural product scaffolds and interact favorably with biological receptors. The incorporation of an amine group further enhances the potential for hydrogen bonding interactions, which are crucial for drug-receptor binding.

The amine functionality in Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl- not only contributes to its solubility but also serves as a handle for various chemical transformations. For instance, it can be readily acylated, alkylated, or otherwise modified to produce derivatives with tailored properties. These modifications are essential in optimizing pharmacokinetic profiles and improving therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex organic molecules like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds within the cyclobutane ring and attaching the ethynyl group at the appropriate position. These methods often provide higher yields and selectivity compared to traditional synthetic approaches.

The ethynyl group present in this compound is another key feature that contributes to its chemical reactivity. Ethynes are known for their ability to participate in various organic transformations, including Sonogashira couplings, which are widely used in pharmaceutical synthesis. This reactivity allows for the introduction of additional functional groups at specific positions within the molecule, expanding its potential applications.

In the context of drug discovery, Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl- represents an interesting lead compound that could be further optimized through structure-based drug design or computational modeling. By understanding its interaction with biological targets at a molecular level, researchers can identify key structural features that contribute to activity and refine the molecule to improve its pharmacological properties.

The pharmaceutical industry continues to explore new chemical entities with unique structural motifs to address unmet medical needs. Compounds like this one offer a rich source of inspiration for medicinal chemists due to their diverse chemical space and potential biological activity. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their therapeutic potential.

From a bioorganic synthesis perspective, this compound exemplifies the importance of rational molecular design in creating molecules with desired properties. The combination of cycloalkane rings and functionalized side chains provides a versatile platform for exploring new chemical reactions and developing innovative synthetic strategies. Such efforts are crucial for advancing our understanding of organic chemistry and its applications in medicine.

The future directions for research on Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl- may include exploring its role as an intermediate in larger synthetic schemes or investigating its potential biological activities through high-throughput screening assays. Additionally, computational studies could provide insights into its electronic structure and reactivity patterns, guiding future synthetic efforts.

In conclusion, Cyclobutanamine, N-(2,2-dimethylpropyl)-1-ethynyl- (CAS No. 2137740-72-6) is a structurally fascinating compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique combination of structural features makes it a valuable tool for researchers seeking to develop novel therapeutic agents or explore new synthetic methodologies.